Cas no 2098108-29-1 (3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride)

• Product Name: 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride
• CAS No: 2098108-29-1
• MF: C₁₀H₁₀ClF₂N
• MW: 217.642908573151
• CID: 5728836
• PubChem ID: 126844653
• Update Time: 2025-05-20

3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040817564
• F2167-7311
• 3-[(3,5-difluorophenyl)methylidene]azetidine hydrochloride
• 2098108-29-1
• 3-[(3,5-difluorophenyl)methylidene]azetidine;hydrochloride
• 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride

• Inchi： 1S/C10H9F2N.ClH/c11-9-2-7(3-10(12)4-9)1-8-5-13-6-8;/h1-4,13H,5-6H2;1H
• InChI Key： YMCDARKYZUQJII-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)/C=C1\CNC\1)F

Computed Properties

• Exact Mass: 217.0469833g/mol
• Monoisotopic Mass: 217.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride

3-[(3,5-Difluorophenyl)methylidene]azetidine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2098108-29-1, known as 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring structure similar to pyrrolidine but with one fewer carbon atom. The presence of the difluorophenyl group attached via a methylene bridge introduces unique electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride in drug discovery. Its structure allows for modulation of biological activity through strategic substitution patterns. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs). The difluorophenyl group is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for medicinal chemists.

One of the most intriguing aspects of this compound is its ability to undergo various transformations while maintaining structural integrity. For example, the azetidine ring can be opened or modified to create diverse scaffolds for drug design. This flexibility has led to its use in the development of novel antibiotics and antiviral agents. Furthermore, the hydrochloride salt form ensures stability and solubility, which are critical factors in pharmaceutical applications.

From a synthetic perspective, the preparation of 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride involves a series of well-established organic reactions. The key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization with the difluorophenyl group. Recent advancements in catalytic methods have streamlined these processes, enabling higher yields and improved purity levels.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of ion channels and enzymes. Its ability to interact with these targets suggests potential applications in treating conditions such as epilepsy, pain, and inflammation. Moreover, its unique pharmacokinetic profile—characterized by moderate absorption and clearance rates—makes it suitable for further exploration in clinical settings.

Looking ahead, the continued investigation of 3-[(3,5-Difluorophenyl)methylidene]azetidine hydrochloride will undoubtedly yield new insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.